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Compound of Interest

N-(3,5-dimethylphenyl)azepane-1-
Compound Name:

sulfonamide
CAS No.: 890593-78-9
Cat. No.: B497090

Get Quote

Executive Summary

This guide provides a technical analysis of the mass spectrometry (MS) fragmentation patterns
of azepane sulfamides, a structural class increasingly relevant in medicinal chemistry for CNS-
active agents and enzyme inhibitors. Unlike standard aryl sulfonamides, azepane sulfamides
combine a flexible 7-membered saturated nitrogen heterocycle (azepane) with a sulfamide
linker (

).

This document details the specific Electrospray lonization (ESI) fragmentation pathways that
distinguish this scaffold from its 5- and 6-membered analogs (pyrrolidine and piperidine) and
classical sulfonamides. It is designed to assist analytical scientists in structural elucidation and
metabolite identification.

Structural Context & Comparative Baseline
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To interpret the fragmentation, one must first understand the electronic environment of the
azepane sulfamide scaffold compared to its alternatives.

Feature Azepane Sulfamide Aryl Sulfonamide Piperidine Sulfamide
7-membered 6-membered

Core Structure saturated ring linked Aromatic ring linked to  saturated ring linked
to to

Moderate (influenced

) o by Low (delocalized into
Nitrogen Basicity o Moderate
aromatic ring)
electron withdrawal)
) ) Higher conformational o Stable Chair
Ring Strain o Rigid (Planar) )
flexibility (floppy) Conformation
Ring contraction, S-N cleavage, Ring opening,
Key Fragmentation
extrusion rearrangement -cleavage

Scientific Insight: The azepane ring's flexibility allows for unique "back-biting" rearrangements
during gas-phase fragmentation that are sterically disfavored in rigid aryl sulfonamides or
stable piperidine rings.

Instrumentation & Methodology (Protocol)

To ensure reproducible fragmentation patterns, the following ESI-MS/MS conditions are
recommended. These parameters favor the generation of diagnostic ions described in Section
3.

Standardized ESI-QTOF/Orbitrap Protocol

 lonization Mode: Positive (+ESI).[1][2][3] The basic nitrogen of the azepane ring serves as
the primary protonation site

e Solvent System: 50:50 Methanol/Water + 0.1% Formic Acid. (Promotes protonation).
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e Collision Energy (CE): Stepped CE (15, 30, 45 eV).
o Why? Low energy (15 eV) preserves the molecular ion and reveals the initial loss of

. High energy (45 eV) is required to shatter the stable azepane ring into diagnostic
hydrocarbon fragments.

e Flow Rate: Direct infusion (5 pL/min) or UHPLC (0.3 mL/min).

Fragmentation Mechanisms[2][4][5][6][7]1[8][9][10]
[11][12]

The fragmentation of azepane sulfamides follows three distinct pathways. Understanding the
causality of these pathways allows for the differentiation of isomers.

Pathway A: The Sulfonyl "Zip" (S-N Cleavage)

This is the primary dissociation event. The bond between the sulfonyl sulfur and the azepane
nitrogen is cleaved.

o Mechanism: Inductive cleavage driven by the stability of the sulfonyl cation or the protonated
amine.

e Diagnostic lon:

100 (Protonated Azepane,
).

o Note: In aryl sulfonamides, the charge often stays on the sulfonyl group (

). In azepane sulfamides, the high proton affinity of the aliphatic amine often retains the
charge on the ring fragment.

Pathway B: Extrusion & Rearrangement

A hallmark of sulfonyl chemistry, but with a twist for sulfamides.

e Mechanism: The molecule rearranges to eject neutral
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(64 Da). This involves a migration of the azepane nitrogen to the R-group.

e Observation: A neutral loss of 64 Da from the precursor

o Causality: This pathway is competitively favored when the "R" group is electron-rich (e.g., an
electron-donating aryl group), stabilizing the transition state.

Pathway C: Azepane Ring Contraction (The Fingerprint)

Once the azepane moiety is isolated (or while attached), the 7-membered ring undergoes
specific degradation.

o Step 1: Loss of ethylene (

, 28 Da) or propylene (
, 42 Da) via retro-ene-like reactions.

e Result: The 7-membered ring contracts to a 5-membered (pyrrolidinium-like) or 4-membered
species.

» Diagnostic lons:
o 72: Pyrrolidinium ion (from loss of

from azepane).

o 58: Iminium ion (further degradation).

Visualization of Fragmentation Pathways[4][10][11]
[12]

The following diagram illustrates the competitive fragmentation pathways for a generic
Azepane Sulfamide.
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Caption: Competitive ESI-MS/MS fragmentation pathways for Azepane Sulfamides showing S-
N cleavage (primary) and ring contraction (secondary).

Comparative Analysis: Diagnostic lons

Use this table to distinguish Azepane derivatives from other cyclic sulfamides.
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Azepane (7- Piperidine (6- Pyrrolidine (5- _
Fragment Type ] ) i Interpretation
Ring) Ring) Ring)
Intact Ring Primary indicator
Cation 100 86 72 of ring size.
All lose

Ring Contraction

72 (Loss of 28)

58 (Loss of 28)

44 (Loss of 28)

, but the resulting

mass differs.

Alkene Loss

-42 Da (

-28 Da (

-28 Da (

Azepane
uniquely loses
Propylene (

) more readily

due to ring size.

Loss

[M+H-64]

[M+H-64]

[M+H-64]

Common to all;
confirms
sulfamide class

but not ring size.

Case Study: Distinguishing Isomers

Scenario: You have a peak at

100 in your MS2 spectrum.

o If Azepane: You will see a daughter ion at

72 (100 - 28).

« |If N-Methyl Piperidine (Isobaric): You will see a daughter ion at

85 (Loss of methyl) or

58, but the specific transition

is less favorable than in the azepane contraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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spectrometry-fragmentation-of-azepane-sulfamides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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